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Compound of Interest

Compound Name: 5-AIQ

Cat. No.: B113303 Get Quote

For Immediate Release – This document provides essential, immediate safety and logistical

information for the proper disposal of 5-Aminoisoquinoline (5-AIQ), a crucial compound in

various research and development applications. Adherence to these procedural, step-by-step

guidelines is vital for ensuring the safety of laboratory personnel and maintaining environmental

compliance. By providing this information, we aim to become the preferred source for

laboratory safety and chemical handling, fostering a deep trust with researchers, scientists, and

drug development professionals that extends beyond the product itself.

Immediate Safety and Hazard Profile
5-Aminoisoquinoline (5-AIQ) is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data, 5-AIQ is classified as harmful if

swallowed, in contact with skin, or if inhaled.[1][2] It is also known to cause skin and serious

eye irritation.[1][3] Therefore, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE) and in a designated, well-ventilated area.

Quantitative Hazard and Disposal Information
To facilitate a quick and clear understanding of the hazards and disposal requirements, the

following table summarizes key quantitative and qualitative data for 5-AIQ.
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Property Data Reference

CAS Number 1125-60-6 [4]

Molecular Formula C₉H₈N₂ [3][4]

Molecular Weight 144.17 g/mol [4]

Appearance Dark yellow powder/solid [2]

Melting Point 125-128 °C [3][4]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation

[1][2][3]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.[2] Do not let this

chemical enter the

environment.[1] Absorb spills

with inert material and place in

a suitable, closed container for

disposal.[1][5]

[1][2][5]

Detailed Disposal Protocol
The proper disposal of 5-AIQ is a critical final step in its lifecycle. The following protocol

outlines the necessary steps for safe and compliant disposal.

Step 1: Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure that the following PPE is worn:

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5][6]
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Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[1][5]

Skin and Body Protection: A laboratory coat and appropriate protective clothing to prevent

skin exposure.[1][5]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA

or European Standard EN 149 approved respirator.[2][5]

Step 2: Waste Identification and Segregation
All waste streams containing 5-AIQ must be treated as hazardous waste.[7][8] This includes:

Unused or expired 5-AIQ solid compound.

Solutions containing dissolved 5-AIQ.

Contaminated laboratory materials, such as pipette tips, weighing boats, gloves, and

absorbent pads.

Empty containers that previously held 5-AIQ. These should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste.[7]

Segregate 5-AIQ waste from other incompatible waste streams to prevent dangerous chemical

reactions.[9] Specifically, store it separately from acids and oxidizing agents.[9]

Step 3: Waste Collection and Containment
Solid Waste: Collect solid 5-AIQ waste and contaminated materials in a clearly labeled, leak-

proof container with a secure lid.[1][10] The container must be compatible with the chemical.

Liquid Waste: Collect liquid waste containing 5-AIQ in a separate, sealed, and appropriately

labeled waste container.[10] Do not overfill waste containers.

Sharps: Any sharps contaminated with 5-AIQ must be disposed of in a designated sharps

container.[10]

Step 4: Labeling and Storage
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All hazardous waste containers must be clearly and accurately labeled.[8][9] The label should

include:

The words "Hazardous Waste".[8]

The full chemical name: "5-Aminoisoquinoline".[8]

The associated hazard warnings (e.g., "Harmful," "Irritant").

The date when the waste was first added to the container.

Store the sealed and labeled waste containers in a designated Satellite Accumulation Area

(SAA).[9][11] This area should be at or near the point of generation and away from general

laboratory traffic.[11]

Step 5: Final Disposal
Under no circumstances should 5-AIQ or its containers be disposed of in the regular trash or

poured down the drain.[7][12]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[6]

These entities are equipped to handle and dispose of chemical waste in a safe and

environmentally compliant manner.

Experimental Workflow for Disposal
Caption: Workflow for the safe disposal of 5-AIQ waste.

This comprehensive guide provides the necessary information for the safe and compliant

disposal of 5-Aminoisoquinoline. By following these procedures, researchers can minimize

risks to themselves and the environment, ensuring a safe and responsible laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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